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Compound of Interest

Compound Name: 3-Nitro-1-naphthoic acid

Cat. No.: B1361539

An In-Depth Technical Guide to the Material Safety Data Sheet for 3-Nitro-1-naphthoic Acid

Foreword: A Proactive Approach to Chemical Safety

For researchers and scientists in drug development, a Material Safety Data Sheet (MSDS) is
more than a regulatory document; it is the foundation of safe and effective research. This guide
provides a comprehensive technical overview of the safety, handling, and toxicological profile of
3-Nitro-1-naphthoic acid (CAS No. 4507-84-0). As detailed toxicological studies for this
specific compound are not extensively published, this document synthesizes available data and
incorporates established principles from structurally analogous compounds, such as nitro-
aromatic carboxylic acids, to provide a robust framework for risk assessment and management.
The objective is to empower the laboratory professional with the causal understanding behind
safety protocols, fostering an environment of proactive, informed safety culture.

Section 1: Chemical Identity and Physicochemical
Profile

3-Nitro-1-naphthoic acid is a bifunctional molecule featuring a naphthalene aromatic system,
a deactivating, meta-directing carboxylic acid group at the 1-position, and a strong electron-
withdrawing nitro group at the 3-position.[1] This unique electronic and steric arrangement
makes it a valuable intermediate in the synthesis of complex heterocyclic compounds.[1]

Table 1: Physicochemical Properties of 3-Nitro-1-naphthoic Acid
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Property Value Source

CAS Number 4507-84-0 [1112]

Molecular Formula C11H7NOa4 [3]

Molecular Weight 217.18 g/mol [1]

Physical State Solid (powder/crystalline) Inferred from analogs
Melting/Freezing Point No data available [4]

Boiling Point No data available [4]

Solubility No data available

JTNZIGOFCKHWDV-
InChl Key [1]
UHFFFAOYSA-N

Note: The absence of extensive experimental data for properties like melting point and
solubility necessitates careful handling and treating the compound as having unknown
characteristics in these respects.

Section 2: Hazard Identification and Toxicological
Rationale

While a specific, comprehensive GHS classification for 3-Nitro-1-naphthoic acid is not
universally established, the hazards can be reliably inferred from the well-documented profiles
of analogous compounds like 3-Nitrophthalic acid.[5][6][7] The primary hazards are associated
with irritant effects on the skin, eyes, and respiratory system.

The toxicological concern with nitro-aromatic compounds stems from the potential for metabolic
reduction of the nitro group to form reactive intermediates that can lead to cellular damage.[1]
Although no specific carcinogenicity data is available for this compound, this structural alert
warrants prudent handling to minimize exposure.

Inferred GHS Hazard Classification:

o Skin Irritation (Category 2)[5]
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e Serious Eye Damage (Category 1)[5]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[5]

GHS Hazard Pictograms

H315: Causes skin irritation
H335: May cause respiratory irritation

H318: Causes serious eye fda

Click to download full resolution via product page

Caption: Inferred GHS Pictograms and Hazard Statements.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)

Controlling exposure is paramount. The hierarchy of controls is a systematic approach to
mitigate risk, prioritizing engineering and administrative controls over sole reliance on PPE.
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Hierarchy of Controls for Safe Handling
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Caption: The Hierarchy of Controls model for risk mitigation.

Protocol for Establishing a Safe Workspace:

« Ventilation: All handling of 3-Nitro-1-naphthoic acid powder must occur within a certified
chemical fume hood to control airborne concentrations.[8]
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o Emergency Equipment: Ensure an eyewash station and a safety shower are readily

accessible and have been recently tested.[8]

o Work Surface: Designate a specific area for handling. Cover the work surface with

absorbent, disposable bench paper to contain any potential spills.

» Access Control: Restrict access to the handling area to authorized and trained personnel

only.

Table 2: Required Personal Protective Equipment (PPE)

Body Part Protection Standard / Justification
o Must comply with OSHA 29
Safety glasses with side
) ] CFR 1910.133 or European
shields or chemical goggles. A
Eyes/Face o o Standard EN166. Protects
face shield is required if there ) ]
) against dust particles and
is a splash hazard. ]
serious eye damage.[9]
o Impervious gloves prevent skin
Nitrile or neoprene gloves o
contact and irritation.[10] A lab
) (check manufacturer's )
Skin coat protects against

breakthrough time). A lab coat
must be worn and buttoned.

contamination of personal

clothing.

Respiratory

Not required if work is
performed within a fume hood.
If a hood is unavailable or in
case of ventilation failure, a
full-face respirator with
appropriate particulate filters

should be used.

Prevents inhalation of irritating
dust.[4]

Section 4: Safe Handling and Storage

Proper handling and storage are critical to preventing exposure and maintaining the chemical's

integrity.
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Step-by-Step Handling Protocol:

o Pre-Handling Check: Don all required PPE. Verify fume hood is operational.

» Weighing: To avoid generating dust, weigh the material carefully on a tared weigh boat within
the fume hood. Do not "puff" air from squeeze bottles near the powder.

» Transfer: Use a spatula to transfer the solid. If making a solution, add the solid to the solvent
slowly to avoid splashing.

» Post-Handling: After use, decontaminate the spatula and work surface. Tightly close the
container.

e Hygiene: Wash hands and face thoroughly with soap and water after handling is complete
and before leaving the laboratory.[5]

Storage Requirements:

o Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[5]

e Location: Store in a cool, dry, and well-ventilated area.[3]
e Incompatibilities: Store away from strong oxidizing agents and strong bases.[5][9]

Section 5: Emergency Procedures and First Aid

Accidents can happen despite the best precautions. A clear and rehearsed emergency plan is
essential.
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Emergency Response: Solid Chemical Spill

Alert personnel in the immediate area.
Evacuate if necessary.

Assess the spill size and risk.
Is it a minor or major spill?

Don appropriate PPE:
Respirator, gloves, goggles, lab coat.

Cover spill with an inert absorbent material
(e.g., vermiculite, sand).

Carefully sweep or scoop up the material Major Spill
into a labeled waste container. Evacuate, Call Emergency)

Decontaminate the area with soap and water.

Dispose of waste container as
hazardous chemical waste.

Report the incident to the
Safety Officer.

Click to download full resolution via product page

Caption: Workflow for responding to a solid chemical spill.
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Table 3: First-Aid Measures

Exposure Route Action

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[8]

Immediately remove all contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] o
water for at least 15 minutes. If skin irritation

occurs, get medical advice.[8]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Call a
physician immediately.[5][8]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _
mouth with water and drink two glasses of

water. Consult a physician.[8]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Hazardous Combustion Products: Fire may produce hazardous gases, including carbon
oxides and nitrogen oxides (NOX).

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Section 6: Disposal Considerations

Chemical waste must be managed in compliance with all local, state, and federal regulations.
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e Product: Dispose of this material as hazardous waste. It can be sent to a licensed chemical
destruction plant.[4] Do not allow the product to enter drains.

o Contaminated Packaging: Contaminated containers should be treated as the product itself
and disposed of accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361539#3-nitro-1-naphthoic-acid-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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